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Compound of Interest

Compound Name:
2-Amino-5-ethylphenol

hydrochloride

Cat. No.: B177001 Get Quote

Technical Guide: Solubility Profile of 2-Amino-5-
ethylphenol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Amino-5-
ethylphenol hydrochloride (CAS No. 149861-22-3), a key intermediate in the synthesis of

pharmaceuticals and fine chemicals.[1] Understanding the solubility of this compound is critical

for its application in various research and development stages, including formulation, synthesis,

and quality control.

Core Properties of 2-Amino-5-ethylphenol
Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b177001?utm_src=pdf-interest
https://www.benchchem.com/product/b177001?utm_src=pdf-body
https://www.benchchem.com/product/b177001?utm_src=pdf-body
https://www.nbinno.com/?news/grok-2-amino-5-ethylphenol-hydrochloride-cas-149861-22-3-product-specification
https://www.benchchem.com/product/b177001?utm_src=pdf-body
https://www.benchchem.com/product/b177001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₂ClNO [2][3][4]

Molecular Weight 173.64 g/mol [1][2][3]

Appearance
White to off-white crystalline

powder
[1]

Melting Point
Approximately 180-185°C

(decomposes)
[1]

Solubility Data
The solubility of 2-Amino-5-ethylphenol hydrochloride has been determined in aqueous and

various organic solvents. The following table summarizes the available quantitative and

qualitative data to facilitate comparison and aid in solvent selection for experimental and

manufacturing processes.

Solvent Solubility Temperature

Water 428 g/L 20 °C[5]

Ethanol Soluble Not Specified[1]

Methanol Slightly Soluble Not Specified

Dimethyl Sulfoxide (DMSO) Slightly Soluble Not Specified

Neutral Solvents Slightly Soluble Not Specified[1]

Experimental Protocols
A standardized method for determining water solubility is crucial for regulatory and scientific

purposes. The quantitative water solubility data reported here was generated in a study

adhering to established guidelines.

Methodology for Water Solubility Determination (Based on OECD Guideline 105)
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The flask method, a common and reliable technique for determining the water solubility of

substances, is outlined below. This method is designed to determine the saturation mass

concentration of a substance in water.

Principle: A specific amount of the test substance is dissolved in water at a given temperature

to achieve a saturated solution. The concentration of the substance in the aqueous solution is

then determined by a suitable analytical method.

Apparatus:

Constant temperature bath

Shaker or stirrer

Centrifuge (if necessary for phase separation)

Analytical instrumentation appropriate for the substance (e.g., HPLC, UV-Vis

spectrophotometry)

Standard laboratory glassware

Procedure:

Preparation: A supersaturated solution of 2-Amino-5-ethylphenol hydrochloride in water is

prepared.

Equilibration: The solution is stirred at a constant temperature (e.g., 20°C) for a sufficient

period to allow it to reach equilibrium. This is typically done for at least 24 hours.

Phase Separation: If undissolved particles are present, the saturated solution is separated

from the excess solid by centrifugation or filtration.

Analysis: The concentration of 2-Amino-5-ethylphenol hydrochloride in the clear aqueous

phase is determined using a validated analytical method.

Replicates: The experiment is performed in replicate to ensure the precision and reliability of

the results.
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Logical Workflow for Solubility Assessment
The following diagram illustrates a general workflow for assessing the solubility of a chemical

compound like 2-Amino-5-ethylphenol hydrochloride.
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Caption: General workflow for determining chemical solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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